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Compound of Interest

Compound Name:
O-Acetyl-L-homoserine

hydrochloride

Cat. No.: B015098 Get Quote

CAS Number: 250736-84-6

Synonyms: L-Homoserine Acetate Hydrochloride, O-acetyl-L-homo-serine hydrochloride

This technical guide provides an in-depth overview of O-Acetyl-L-homoserine hydrochloride,

a key intermediate in amino acid biosynthesis and a compound of interest for its

immunomodulatory properties. This document is intended for researchers, scientists, and

professionals in drug development, offering a centralized resource of its chemical properties,

relevant experimental protocols, and biological pathway visualizations.

Chemical and Physical Properties
O-Acetyl-L-homoserine hydrochloride is the hydrochloride salt of the acetylated form of L-

homoserine.[1] Its properties are summarized in the table below for easy reference and

comparison.
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Property Value Source(s)

CAS Number 250736-84-6 [1][2][3][4][5][6]

Molecular Formula C₆H₁₂ClNO₄ [1][2][3]

Molecular Weight 197.62 g/mol [1][2]

IUPAC Name

(2S)-4-acetyloxy-2-

aminobutanoic

acid;hydrochloride

[1]

Appearance Off-white to pale brown solid [2]

Purity ≥95% [2][3][4][5]

Melting Point 131-138°C [2]

Solubility

Slightly soluble in methanol

and water; Sparingly soluble in

DMSO and Ethanol

[2][4]

Storage

May be stored at room

temperature for the short-term,

but -20°C is recommended for

long-term storage.

[2]

Biological Significance and Applications
O-Acetyl-L-homoserine is a crucial intermediate in the biosynthesis of L-methionine in various

organisms, including fungi and bacteria.[4] It serves as a precursor that can be converted to L-

methionine through enzymatic reactions.[7] This role makes it a significant compound in

metabolic and biochemical research.

Beyond its metabolic role, O-Acetyl-L-homoserine has been identified as a ligand for

interleukin-10 (IL-10), an anti-inflammatory cytokine.[6] It has been shown to enhance the

expression of IL-10, suggesting potential applications in immunology and the development of

therapeutics targeting inflammatory responses.[6]
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Furthermore, its chemical structure makes it a versatile synthon, or building block, for the

synthesis of L-homoserine-containing peptides and other complex organic molecules.[2][5]

Experimental Protocols
Detailed experimental protocols are essential for the effective application of O-Acetyl-L-
homoserine hydrochloride in a research setting. Below are methodologies for its use in

enzymatic assays and peptide synthesis.

Enzymatic Assay: Homoserine O-Acetyltransferase
Activity
This protocol is adapted from a study on the metabolic engineering of E. coli for the production

of O-Acetyl-L-homoserine and is suitable for determining the activity of homoserine O-

acetyltransferase (MetX), the enzyme responsible for its synthesis.

1. Enzyme Preparation:

Express the homoserine O-acetyltransferase enzyme (e.g., MetX from Bacillus cereus) in a

suitable host like E. coli.

Lyse the cells and purify the enzyme using affinity chromatography (e.g., Ni-NTA column for

His-tagged proteins).

Determine the protein concentration of the purified enzyme.

2. Reaction Mixture:

Prepare a reaction mixture containing:

50 mM Tris-HCl (pH 7.4)

5 mM MgCl₂

0.2 mM acetyl-CoA

2 mM L-homoserine
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0.5 mM 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB)

A suitable amount of the purified enzyme.

3. Assay Procedure:

Initiate the reaction by adding the enzyme to the reaction mixture.

The reaction is carried out at room temperature.

Monitor the increase in absorbance at 412 nm, which corresponds to the reaction of the

released Coenzyme A with DTNB.

One unit of enzyme activity is defined as the amount of enzyme that catalyzes the formation

of 1 µmol of product per minute.

Solid-Phase Peptide Synthesis (SPPS)
O-Acetyl-L-homoserine hydrochloride can be incorporated into peptides using standard

solid-phase peptide synthesis (SPPS) protocols. The following provides a general workflow.

1. Resin Preparation:

Start with a suitable solid support (resin), such as Rink Amide resin for C-terminal amide

peptides.

Swell the resin in an appropriate solvent like N,N-dimethylformamide (DMF).

2. Deprotection:

Remove the Fmoc (9-fluorenylmethyloxycarbonyl) protecting group from the resin or the

growing peptide chain using a solution of piperidine in DMF (typically 20%).

3. Amino Acid Coupling:

Activate the carboxyl group of the Fmoc-protected O-Acetyl-L-homoserine hydrochloride
using a coupling reagent (e.g., HBTU, HATU) and a base (e.g., DIPEA) in DMF.
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Add the activated amino acid to the deprotected resin and allow the coupling reaction to

proceed.

4. Capping (Optional):

To block any unreacted amino groups, a capping step with acetic anhydride and a base can

be performed.

5. Iterative Cycles:

Repeat the deprotection and coupling steps for each subsequent amino acid in the desired

peptide sequence.

6. Cleavage and Deprotection:

Once the synthesis is complete, cleave the peptide from the resin and remove the side-chain

protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA)

and scavengers (e.g., water, triisopropylsilane).

7. Purification:

Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-

HPLC).

Confirm the identity and purity of the final peptide by mass spectrometry and analytical

HPLC.

Signaling and Metabolic Pathways
Visualizing the biological context of O-Acetyl-L-homoserine hydrochloride is crucial for

understanding its function. The following diagrams, generated using Graphviz, depict its role in

L-methionine biosynthesis and the signaling pathway of Interleukin-10.
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Caption: L-Methionine biosynthesis pathway highlighting O-Acetyl-L-homoserine.
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Caption: The Interleukin-10 (IL-10) signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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